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Compound of Interest

Compound Name: 2-Benzoylbenzaldehyde

Cat. No.: B091356

This technical guide provides an in-depth overview of 2-Benzoylbenzaldehyde, a key
chemical compound, for researchers, scientists, and professionals in drug development. This
document outlines its chemical identity, physical characteristics, and a detailed experimental
protocol for its synthesis.

Chemical Identity and Physical Properties

2-Benzoylbenzaldehyde, also known as ortho-formylbenzophenone, is an aromatic organic
compound containing both an aldehyde and a ketone functional group. Its unique structure
makes it a valuable intermediate in various synthetic applications.

CAS Number: 16780-82-8[1]

The physical properties of 2-Benzoylbenzaldehyde are summarized in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula C14H1002 [1]
Molecular Weight 210.23 g/mol [2]
Density 1.173 g/cm3 [1]
Boiling Point 393.1 °C at 760 mmHg [1]
Flash Point 147.3°C [1]
Refractive Index 1.618 [1]

Vapor Pressure

2.18E-06 mmHg at 25°C

[1]

LogP 2.73010 [1]
PSA 34.14000 [1]
Exact Mass 210.06800 [1]

Synthesis of 2-Benzoylbenzaldehyde

A documented method for the synthesis of 2-Benzoylbenzaldehyde involves the oxidation of
2-hydroxymethylbenzhydrol. The experimental protocol is detailed below.

Experimental Protocol: Oxidation of 2-
Hydroxymethylbenzhydrol

This procedure outlines the laboratory-scale synthesis of 2-Benzoylbenzaldehyde.
Materials:

e 2-hydroxymethylbenzhydrol (1 g)

e Selenium dioxide (1 g)

e Acetic acid (5 ml)

Procedure:
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o A mixture of 1 g of selenium dioxide and 1 g of 2-hydroxymethylbenzhydrol is prepared in 5
ml of acetic acid.

e The mixture is refluxed for a period of 4.5 hours.

» Following the reflux, the solution is allowed to cool to room temperature.

e The precipitated selenium is removed from the solution by filtration.

o The filtrate, containing the desired product, is collected for further purification if necessary.

Workflow and Logical Relationships

To visualize the synthesis process, the following diagram illustrates the key steps from starting
materials to the final product.
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Caption: Synthesis workflow for 2-Benzoylbenzaldehyde from 2-hydroxymethylbenzhydrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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